Cas no 918503-61-4 (3H-1,2-Dithiole-3-thione, 5-(2,5-dimethyl-3-thienyl)-)

• Product Name: 3H-1,2-Dithiole-3-thione, 5-(2,5-dimethyl-3-thienyl)-
• CAS No: 918503-61-4
• MF: C₉H₈S₄
• MW: 244.419816970825
• CID: 774200
• PubChem ID: 71426956
• Update Time: 2025-04-19

3H-1,2-Dithiole-3-thione, 5-(2,5-dimethyl-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2-Dithiole-3-thione, 5-(2,5-dimethyl-3-thienyl)-
• 5-(2,5-dimethylthiophen-3-yl)dithiole-3-thione
• DTXSID70845708
• 5-(2,5-Dimethylthiophen-3-yl)-3H-1,2-dithiole-3-thione
• 918503-61-4

• Inchi： 1S/C9H8S4/c1-5-3-7(6(2)11-5)8-4-9(10)13-12-8/h3-4H,1-2H3
• InChI Key： VWKVTOGJRKFIIP-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(C2=CC(=S)SS2)=C1C

Computed Properties

• Exact Mass: 243.95088495g/mol
• Monoisotopic Mass: 243.95088495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 111Ų